Cas no 1446501-77-4 (AGI-12026)

• Product Name: AGI-12026
• CAS No: 1446501-77-4
• MF: C₁₈H₁₅F₆N₇
• MW: 443.349023103714
• CID: 5629204
• PubChem ID: 89684116
• Update Time: 2023-09-08

AGI-12026 Chemical and Physical Properties

Names and Identifiers

• DWIQMUBNZXFUDC-UHFFFAOYSA-N
• AKOS040747778
• 2-N-propan-2-yl-4-N-[2-(trifluoromethyl)pyridin-4-yl]-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine-2,4-diamine
• 1446501-77-4
• HY-121736
• CHEMBL4448857
• AGI-026
• BDBM50509551
• AGI-12026
• SCHEMBL15102523
• CS-0083131
• AGI 026
• AGI026

• Inchi： 1S/C18H15F6N7/c1-9(2)26-15-29-14(11-4-3-5-12(28-11)17(19,20)21)30-16(31-15)27-10-6-7-25-13(8-10)18(22,23)24/h3-9H,1-2H3,(H2,25,26,27,29,30,31)
• InChI Key： DWIQMUBNZXFUDC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2=NC(=NC(=N2)NC(C)C)NC2C=CN=C(C(F)(F)F)C=2)=N1)(F)F

Computed Properties

• Exact Mass: 443.12931248g/mol
• Monoisotopic Mass: 443.12931248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.5Ų